molecular formula C17H19NO4S B5543349 4-{5-[(phenylthio)methyl]-2-furoyl}-1,4-oxazepan-6-ol

4-{5-[(phenylthio)methyl]-2-furoyl}-1,4-oxazepan-6-ol

Cat. No. B5543349
M. Wt: 333.4 g/mol
InChI Key: ZSZNIDHWXUACAA-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of related compounds, such as 2-phenyl-4,5-functionalized oxazoles, involves nucleophilic ring-opening of oxazolone with various nucleophiles and subsequent cyclization. This process could offer insights into the synthesis of 4-{5-[(Phenylthio)methyl]-2-furoyl}-1,4-oxazepan-6-ol (Misra & Ila, 2010).

Molecular Structure Analysis

The molecular structure of related compounds like 4-bis(methylthio)methylene-2-phenyloxazol-5-one and its derivatives has been extensively studied. These studies provide valuable information on the structural properties and potential reactivity of similar oxazole derivatives (Amareshwar, Mishra, & Ila, 2011).

Chemical Reactions and Properties

Oxazole derivatives, including those similar to 4-{5-[(Phenylthio)methyl]-2-furoyl}-1,4-oxazepan-6-ol, undergo various chemical reactions. For instance, 4-bis(methylthio)methylene-2-phenyloxazol-5-one reacts with different nucleophiles, leading to diverse heterocyclic scaffolds (Amareshwar, Mishra, & Ila, 2011).

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

  • Microwave-Induced Synthesis of Antimicrobial Analogs : A study demonstrated the synthesis of fluorobenzamides containing thiazole and thiazolidine, highlighting the role of fluorine in enhancing antimicrobial activity. This suggests the potential for synthesizing structurally related compounds using microwave methods for improved biological activity (Desai et al., 2013).
  • Chiral Building Blocks for Drug Synthesis : Research on (S)-3-Aminothiolane as a new chiral building block illustrates the importance of stereochemistry in drug design and synthesis, potentially relevant to derivatives of the compound for creating stereospecific pharmaceuticals (Dehmlow & Westerheide, 1992).

Biological Activity

  • Antimicrobial and Muscle Relaxant Properties : Studies on compounds with oxazolyl and imidazolidinedione structures reveal significant antimicrobial and skeletal muscle relaxant activities. These findings suggest potential biomedical research applications for structurally similar compounds, including "4-{5-[(phenylthio)methyl]-2-furoyl}-1,4-oxazepan-6-ol" (White et al., 1987).

properties

IUPAC Name

(6-hydroxy-1,4-oxazepan-4-yl)-[5-(phenylsulfanylmethyl)furan-2-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H19NO4S/c19-13-10-18(8-9-21-11-13)17(20)16-7-6-14(22-16)12-23-15-4-2-1-3-5-15/h1-7,13,19H,8-12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZSZNIDHWXUACAA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCC(CN1C(=O)C2=CC=C(O2)CSC3=CC=CC=C3)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H19NO4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

333.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-{5-[(Phenylthio)methyl]-2-furoyl}-1,4-oxazepan-6-ol

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